Cas no 86834-22-2 (POLYDEOXYADENYLIC ACID-POLYTHYMIDYLIC ACID SODIUM SALT)

• Product Name: POLYDEOXYADENYLIC ACID-POLYTHYMIDYLIC ACID SODIUM SALT
• CAS No: 86834-22-2
• MF: C₂₀H₂₉N₇O₁₄P₂
• MW: 653.430286169052
• CID: 724280
• PubChem ID: 426218
• Update Time: 2025-04-19

POLYDEOXYADENYLIC ACID-POLYTHYMIDYLIC ACID SODIUM SALT Chemical and Physical Properties

Names and Identifiers

• POLYDEOXYADENYLIC ACID-POLYTHYMIDYLIC ACID SODIUM SALT
• NSC182860
• NSC-182860
• 86834-22-2
• [5-(6-Aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate;[3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate

• Inchi： 1S/C10H14N5O6P.C10H15N2O8P/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(21-7)2-20-22(17,18)19;1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18/h3-7,16H,1-2H2,(H2,11,12,13)(H2,17,18,19);3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18)
• InChI Key： KKVQVIFXABFJCS-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1C(CC(N2C=NC3C(N)=NC=NC2=3)O1)O.P(=O)(O)(O)OCC1C(CC(N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 653.12477262g/mol
• Monoisotopic Mass: 653.12477262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 981
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 312Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine deoxyribonucleotides Purine deoxyribonucleoside monophosphates